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Compound of Interest

Compound Name: 1-Phenoxynaphthalene

Cat. No.: B15402138

The following provides essential safety and logistical information for the proper disposal of 1-
Phenoxynaphthalene, ensuring the safety of laboratory personnel and the protection of the
environment. This guidance is intended for researchers, scientists, and drug development
professionals.

Hazard Summary & Physical Properties

1-Phenoxynaphthalene is a combustible liquid that is harmful if swallowed and may be fatal if
it enters the airways.[1] It is also toxic to aquatic life with long-lasting effects.[1] Therefore, it is
imperative to avoid release into the environment.[1]
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Property Value Source
Physical State Viscous Liquid [2]
Melting Point -22°C/-8°F [1]
Boiling Point 324 -325°C/615.2-617 °F [2]
Flash Point >112°C/>233.6 °F [2]
Density 1.001 g/cm3 at 25 °C / 77 °F [1]

H227: Combustible liquidH302:

Harmful if swallowedH304:

May be fatal if swallowed and
Hazards ) ] [1]
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Experimental Protocols
Personal Protective Equipment (PPE)

When handling 1-Phenoxynaphthalene, appropriate personal protective equipment must be
worn. This includes:

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]3]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed.[2][3] However, if vapors or mists are generated,
use a suitable respirator.

Spill Containment and Cleanup

In the event of a spill, follow these procedures:
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» Ensure Adequate Ventilation: Work in a well-ventilated area or a fume hood.
e Contain the Spill: Cover drains to prevent the material from entering them.[1]

o Absorb the Spill: For liquid spills, collect, bind, and pump off the material.[1] Use an inert
absorbent material (e.g., sand, vermiculite) to absorb the spilled chemical.

o Collect Waste: Sweep or shovel the absorbed material into a suitable, labeled container for
disposal.[2]

o Decontaminate the Area: Wash the spill area thoroughly with soap and water.

» Dispose of Cleanup Materials: All contaminated materials (absorbent, gloves, etc.) must be
disposed of as hazardous waste.

Disposal Procedures

Due to its toxicity to aquatic life, 1-Phenoxynaphthalene must be disposed of as hazardous
waste.[1] Under no circumstances should it be poured down the drain or disposed of in the
regular trash.[4]

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect all 1-Phenoxynaphthalene waste, including contaminated solids (e.g., pipette tips,
paper towels) and liquids, in a designated and compatible waste container.[5][6] The
container must be in good condition and have a secure lid.

o Ensure the waste container material is compatible with 1-Phenoxynaphthalene.[6]
o Labeling:

o Clearly label the waste container as "Hazardous Waste" and identify the contents as "1-
Phenoxynaphthalene".[6] Include any other components of the waste mixture.

o If applicable, add hazard warnings such as "Toxic" and "Environmental Hazard". Some
related compounds, like naphthalene, require a "CANCER HAZARD" warning.[5]
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e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[2][3]

o Use secondary containment to prevent spills.[5]
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the collection and disposal of the
waste.[7][8] Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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